Cas no 1644548-98-0 (Methyl 4-(difluoromethyl)thiazole-2-carboxylate)

• Product Name: Methyl 4-(difluoromethyl)thiazole-2-carboxylate
• CAS No: 1644548-98-0
• MF: C₆H₅F₂NO₂S
• MW: 193.17120718956
• CID: 4820473
• Update Time: 2023-08-19

Methyl 4-(difluoromethyl)thiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)thiazole-2-carboxylate
• COC(=O)c1nc(cs1)C(F)F

• Inchi： 1S/C6H5F2NO2S/c1-11-6(10)5-9-3(2-12-5)4(7)8/h2,4H,1H3
• InChI Key： YKRIJFVBCBDMOU-UHFFFAOYSA-N
• SMILES： S1C=C(C(F)F)N=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 179
• XLogP3: 1.8
• Topological Polar Surface Area: 67.4